Cas no 2256707-32-9 (5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3)

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 structure
2256707-32-9 structure
Product Name:5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
CAS No:2256707-32-9
MF:C8H6BrN3
MW:230.094310283661
CID:6820700
PubChem ID:172400717
Update Time:2025-03-02

5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-(1H-imidazol-1-yl-d3)pyridine-3,4,6-d3
    • 2256707-32-9
    • CS-21723
    • Inchi: 1S/C8H6BrN3/c9-7-1-2-8(11-5-7)12-4-3-10-6-12/h1-6H/i1D,2D,3D,4D,5D,6D
    • InChI Key: VDNCHISWKASSIB-MZWXYZOWSA-N
    • SMILES: BrC1=C([2H])N=C(C([2H])=C1[2H])N1C([2H])=NC([2H])=C1[2H]

Computed Properties

  • Exact Mass: 229.01217Da
  • Monoisotopic Mass: 229.01217Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30.7Ų
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